molecular formula C11H13F2NO B4452216 2,5-difluoro-N-isobutylbenzamide

2,5-difluoro-N-isobutylbenzamide

Cat. No.: B4452216
M. Wt: 213.22 g/mol
InChI Key: CFXRTIIDZZRUDK-UHFFFAOYSA-N
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Description

2,5-Difluoro-N-isobutylbenzamide is a benzamide derivative characterized by a benzene ring substituted with fluorine atoms at the 2- and 5-positions and an isobutyl group attached via an amide linkage. The fluorine substituents likely enhance metabolic stability and electron-withdrawing properties, while the isobutyl group may influence lipophilicity and bioavailability.

Properties

IUPAC Name

2,5-difluoro-N-(2-methylpropyl)benzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H13F2NO/c1-7(2)6-14-11(15)9-5-8(12)3-4-10(9)13/h3-5,7H,6H2,1-2H3,(H,14,15)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CFXRTIIDZZRUDK-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)CNC(=O)C1=C(C=CC(=C1)F)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H13F2NO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

213.22 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 2,5-difluoro-N-isobutylbenzamide with structurally related benzamide derivatives from the provided evidence, focusing on substituent effects, physicochemical properties, and functional applications.

Structural and Functional Differences

Diflufenican (N-(2,4-difluorophenyl)-2-(3-(trifluoromethyl)phenoxy)-3-pyridinecarboxamide)

  • Substituents: Diflufenican features a 2,4-difluorophenyl group and a pyridinecarboxamide core with a trifluoromethylphenoxy moiety.
  • Key Differences: The 2,5-difluoro substitution in the target compound versus 2,4-difluoro in diflufenican alters electronic distribution and steric interactions. Diflufenican’s pyridine ring and trifluoromethyl group enhance systemic mobility in plants, making it a potent herbicide targeting carotenoid biosynthesis .

Etobenzanid (N-(2,3-dichlorophenyl)-4-(ethoxymethoxy)benzamide)

  • Substituents : Etobenzanid has a 2,3-dichlorophenyl group and an ethoxymethoxy side chain.
  • The ethoxymethoxy group improves solubility but reduces lipophilicity compared to the isobutyl group in the target compound.
  • Application : Etobenzanid’s use as a herbicide may rely on its solubility for foliar absorption, whereas the target compound’s isobutyl group could favor root uptake .

Mefluidide (N-(2,4-dimethyl-5-(((trifluoromethyl)sulfonyl)amino)phenyl)acetamide)

  • Substituents: Mefluidide contains a trifluoromethylsulfonylamino group and an acetamide backbone.
  • Key Differences : The sulfonamide group in mefluidide introduces strong acidity, contrasting with the neutral benzamide core of the target compound. This difference likely impacts mode of action, with mefluidide acting as a growth regulator via inhibition of cell division .

Data Table: Structural and Functional Comparison

Compound Name Core Structure Substituents logP (Predicted) Primary Use
2,5-Difluoro-N-isobutylbenzamide Benzamide 2,5-difluoro; N-isobutyl ~3.2 Hypothesized herbicide
Diflufenican Pyridinecarboxamide 2,4-difluorophenyl; trifluoromethylphenoxy ~4.5 Herbicide
Etobenzanid Benzamide 2,3-dichlorophenyl; ethoxymethoxy ~2.8 Herbicide
Mefluidide Acetamide Trifluoromethylsulfonylamino ~1.9 Plant growth regulator

Research Findings and Trends

  • Fluorine Substitution : Compounds with fluorine at the 2- and 5-positions (e.g., the target compound) may exhibit optimized steric and electronic profiles for target binding compared to 2,4-difluoro (diflufenican) or chlorinated analogs (etobenzanid) .
  • Mechanistic Insights: While diflufenican and etobenzanid act via carotenoid biosynthesis inhibition and auxin mimicry, respectively, the target compound’s mechanism may involve similar pathways, modulated by its unique substitution pattern.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
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Reactant of Route 2
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